6-(4-isothiocyanatophenyl)-4,5-dihydro-3(2H)-pyridazinone

• Molecular Formula: C11H9N3OS
• Molecular Weight: 231.28 g/mol
• IUPAC Name: 3-(4-isothiocyanatophenyl)-4,5-dihydro-1H-pyridazin-6-one
• InChI: InChI=1S/C11H9N3OS/c15-11-6-5-10(13-14-11)8-1-3-9(4-2-8)12-7-16/h1-4H,5-6H2,(H,14,15)
• InChI Key: NOUFBJGIAHQMMW-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)NN=C1C2=CC=C(C=C2)N=C=S

Description

6-(4-isothiocyanatophenyl)-4,5-dihydro-3(2H)-pyridazinone is a useful research compound. Its molecular formula is C11H9N3OS and its molecular weight is 231.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 10.0 g of 6-(4-aminophenyl)-4,5-dihydro-3(2H)-pyridazinone in 200 ml of DMF is added dropwise over a period of three hours to a stirred solution of 10.5 g of 1,1-thiocarbonyldiimidazole while cooling in an ice-water bath. After completion of the addition, stirring is continued for 30 minutes at icebath temperature followed by an additional 30 minutes at room temperature. The reaction mixture is filtered and the filtrate is diluted with 500 ml of water. The aqueous suspension is cooled in ice and the solid is filtered, washed with water, and dried to yield 10.8 g of the product, 4,5-dihydro-6-[4-(isothiocyano)phenyl]3(2H)pyridazinone as off-white powder, mp 181.5°-183° C.